Cas no 139133-26-9 (Lexipafant)

• Product Name: Lexipafant
• CAS No: 139133-26-9
• MF: C₂₃H₃₀N₄O₄S
• MW: 458.573704242706
• MDL: MFCD00867802
• CID: 902653
• PubChem ID: 9804204
• Update Time: 2025-05-20

Lexipafant Chemical and Physical Properties

Names and Identifiers

• lexipafant
• ethyl N-methyl-N-({4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]phenyl}sulfonyl)leucinate
• Ethyl N-methyl-N-({4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)met hyl]phenyl}sulfonyl)-L-leucinate
• H14917M9YW
• DO6
• Lexipafant [USAN:INN:BAN]
• BB 882
• Lexipafant (USAN/INN)
• BDBM50048485
• N-Methyl-N-((alpha-(2-methyl-1H-imidazo(4,5-c)pyridin-1-yl)-p-tolyl)sulfonyl)-L-leucine, ethyl ester
• D04724
• Q27279470
• L-Leucine, N-methyl-N-((4-((2-methyl-1H-imidazo(4,5-c)pyridin-1-yl)ethyl)phenyl)sulfonyl)-, ethyl ester
• 4-Methyl-2-{methyl-[4-(2-methyl-imidazo[4,5-c]pyridin-1-ylmethyl)-benzenesulfonyl]-amino}-pentanoic acid ethyl
• HY-105198
• LEXIPAFANT [MI]
• 139133-26-9
• DO 6
• CHEMBL322832
• CS-0025327
• UNII-H14917M9YW
• AKOS040748741
• MFCD00867802
• LEXIPAFANT [INN]
• ethyl (2S)-4-methyl-2-[methyl-[4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]phenyl]sulfonylamino]pentanoate
• DA-54887
• LEXIPAFANT [USAN]
• SCHEMBL194598
• LEXIPAFANT [WHO-DD]
• BB-882
• 4-Methyl-2-{methyl-[4-(2-methyl-imidazo[4,5-c]pyridin-1-ylmethyl)-benzenesulfonyl]-amino}-pentanoic acid ethyl ester(Lexipafant (BB-882))
• DO-6
• LEXIPAFANT [MART.]
• DTXSID701318348
• (S)-4-Methyl-2-{methyl-[4-(2-methyl-imidazo[4,5-c]pyridin-1-ylmethyl)-benzenesulfonyl]-amino}-pentanoic acid ethyl ester
• Lexipafant

• MDL： MFCD00867802
• Inchi： 1S/C23H30N4O4S/c1-6-31-23(28)22(13-16(2)3)26(5)32(29,30)19-9-7-18(8-10-19)15-27-17(4)25-20-14-24-12-11-21(20)27/h7-12,14,16,22H,6,13,15H2,1-5H3/t22-/m0/s1
• InChI Key： AQRXDPFOYJSPMP-QFIPXVFZSA-N
• SMILES： S(C1C=CC(=CC=1)CN1C(C)=NC2C=NC=CC1=2)(N(C)[C@H](C(=O)OCC)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 458.19877662g/mol
• Monoisotopic Mass: 458.19877662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103

Experimental Properties

• Melting Point: 105°
• Specific Rotation: D20 -6.7° (c = 2.0 in CDCl3)

Additional information on Lexipafant

Lexipafant (CAS No. 139133-26-9): A Comprehensive Overview

Lexipafant (CAS No. 139133-26-9) is a compound of significant interest in the field of pharmaceutical research and development. This compound has garnered attention due to its potential applications in various therapeutic areas, including but not limited to, cardiovascular diseases, neurodegenerative disorders, and inflammatory conditions. The Lexipafant CAS No. 139133-26-9 designation underscores its unique identity within the chemical database, making it a focal point for researchers worldwide.

The structural elucidation of Lexipafant has been a cornerstone of recent studies, revealing its intricate molecular architecture. Its chemical formula, derived from advanced spectroscopic techniques, highlights the presence of functional groups that contribute to its pharmacological activity. Researchers have employed computational modeling to predict the compound's behavior in biological systems, providing valuable insights into its potential interactions with cellular targets.

One of the most promising aspects of Lexipafant is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have demonstrated its efficacy in inhibiting enzymes associated with inflammation, offering a novel approach to managing chronic inflammatory conditions. The compound's selectivity for specific targets has been rigorously tested, ensuring minimal off-target effects and enhancing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the scalable production of Lexipafant, addressing previous challenges related to its availability for large-scale studies. This breakthrough has facilitated preclinical trials, where the compound has shown remarkable efficacy in animal models of diseases such as Alzheimer's and Parkinson's. The results of these trials have been published in reputable journals, further solidifying Lexipafant's position as a leading candidate in drug development.

In addition to its therapeutic applications, Lexipafant has also been explored for its role in diagnostic imaging. Its ability to bind specific biomarkers with high affinity makes it a potential candidate for developing imaging agents that can detect early-stage pathologies. This dual functionality underscores the versatility of Lexipafant CAS No. 139133-26-9 and opens new avenues for its application in personalized medicine.

The safety profile of Lexipafant has been thoroughly investigated through acute and chronic toxicity studies. These studies have revealed that the compound exhibits low toxicity at therapeutic doses, making it a safe option for long-term use. Furthermore, pharmacokinetic studies have demonstrated favorable absorption and distribution properties, ensuring efficient delivery to target tissues.

Looking ahead, the development pipeline for Lexipafant is robust, with ongoing clinical trials aimed at evaluating its efficacy in human subjects. Collaborative efforts between academia and industry have accelerated the translational research process, bringing this promising compound closer to regulatory approval. The integration of artificial intelligence and machine learning techniques into drug discovery has further enhanced our understanding of Lexipafant's mechanisms of action.

In conclusion, Lexipafant (CAS No. 139133-26-9) represents a significant advancement in pharmaceutical science, with potential applications spanning multiple therapeutic areas. Its unique chemical properties, coupled with rigorous preclinical testing and innovative research methodologies, position it as a leading candidate in the quest for novel treatments for complex diseases.